Cas no 2229566-38-3 (2-amino-3-(1H-indazol-3-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(1H-indazol-3-yl)-2-methylpropan-1-ol
• CAS No: 2229566-38-3
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6460256
• PubChem ID: 165683320
• Update Time: 2025-05-24

2-amino-3-(1H-indazol-3-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1H-indazol-3-yl)-2-methylpropan-1-ol
• EN300-1803888
• 2229566-38-3

• Inchi： 1S/C11H15N3O/c1-11(12,7-15)6-10-8-4-2-3-5-9(8)13-14-10/h2-5,15H,6-7,12H2,1H3,(H,13,14)
• InChI Key： UXDXGCUHJKGXDL-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1=C2C=CC=CC2=NN1)N

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-amino-3-(1H-indazol-3-yl)-2-methylpropan-1-ol

2-Amino-3-(1H-Indazol-3-yl)-2-Methylpropan-1-ol: A Comprehensive Overview

2-Amino-3-(1H-indazol-3-yl)-2-methylpropan-1-ol, also known by its CAS number 2229566-38-3, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound is characterized by its unique structure, which combines an indazole ring system with an amino alcohol moiety. The indazole group, a bicyclic heterocycle consisting of a benzene ring fused to a pyrazole ring, is known for its potential in drug design due to its ability to interact with various biological targets. The presence of the amino alcohol group further enhances the compound's functional versatility, making it a valuable building block in medicinal chemistry.

The synthesis of 2-amino-3-(1H-indazol-3-yl)-2-methylpropan-1-ol involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. Researchers have also explored alternative synthetic routes to improve the overall yield and reduce the environmental footprint of the manufacturing process.

In terms of biological activity, 2-amino-3-(1H-indazol-3-yl)-2-methylpropan-1-ol has shown promising results in preclinical studies. It exhibits potent inhibitory effects against several enzymes implicated in inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has demonstrated anti-proliferative activity against various cancer cell lines, suggesting its potential as an anti-cancer agent. Recent studies have also highlighted its ability to modulate signaling pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

The structural flexibility of 2-amino-3-(1H-indazol-3-yl)-2-methylpropan-1-ol allows for extensive chemical modification, enabling researchers to explore its pharmacokinetic properties. For instance, modifications to the indazole ring have been shown to significantly affect the compound's solubility and bioavailability. These findings are particularly relevant for drug delivery systems that require optimal absorption and distribution profiles.

From a therapeutic standpoint, CAS 2229566-38-based compounds are being investigated as potential candidates for treating chronic inflammatory conditions, cancer, and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of this research into clinical trials. Early-stage clinical data indicate that these compounds exhibit favorable safety profiles and demonstrate efficacy in reducing disease symptoms.

In conclusion, 2-amino-3-(1H-indazol-3